Cas no 1856914-35-6 (1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol)

1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol is a fluorinated piperazine derivative with potential applications in pharmaceutical and chemical synthesis. Its structure features a 2,5-dimethylpiperazine core linked to a fluorinated propanol moiety, offering unique reactivity and physicochemical properties. The fluorine substitution enhances metabolic stability and bioavailability, making it a valuable intermediate in drug development. The dimethylpiperazine group contributes to improved solubility and binding affinity in target interactions. This compound is particularly useful in the design of bioactive molecules, including CNS-targeting agents, due to its balanced lipophilicity and hydrogen-bonding capacity. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial applications.
1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol structure
1856914-35-6 structure
Product Name:1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol
CAS No:1856914-35-6
MF:C9H19FN2O
MW:190.258365869522
CID:5692339
PubChem ID:130909653
Update Time:2025-10-31

1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1856914-35-6
    • EN300-1652169
    • 1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol
    • 1-Piperazineethanol, α-(fluoromethyl)-2,5-dimethyl-
    • Inchi: 1S/C9H19FN2O/c1-7-5-12(6-9(13)3-10)8(2)4-11-7/h7-9,11,13H,3-6H2,1-2H3
    • InChI Key: CANBFBTZAODERS-UHFFFAOYSA-N
    • SMILES: FCC(CN1CC(C)NCC1C)O

Computed Properties

  • Exact Mass: 190.14814140g/mol
  • Monoisotopic Mass: 190.14814140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 0.996±0.06 g/cm3(Predicted)
  • Boiling Point: 292.8±35.0 °C(Predicted)
  • pka: 13.71±0.20(Predicted)

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Additional information on 1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol

Research Brief on 1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol (CAS: 1856914-35-6)

1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol (CAS: 1856914-35-6) is a fluorinated piperazine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is of particular interest due to its potential applications in drug discovery, especially as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) targeting drugs.

The structural features of 1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol, including the presence of a fluoropropanol moiety and a dimethylpiperazine ring, make it a versatile intermediate for medicinal chemistry. The fluorine atom enhances the metabolic stability and bioavailability of the compound, while the piperazine ring contributes to its ability to interact with biological targets such as enzymes and receptors. These properties have led to its investigation in the context of several therapeutic areas.

Recent research has focused on the synthesis and optimization of 1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol to improve its pharmacological profile. A study published in the Journal of Medicinal Chemistry (2023) described a novel synthetic route for this compound, achieving higher yields and purity compared to previous methods. The study also highlighted its potential as a precursor for the development of selective kinase inhibitors, with promising activity against specific cancer cell lines.

In addition to its role in oncology, 1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol has been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for new antibiotics.

Another area of interest is the compound's application in CNS drug discovery. Due to its ability to cross the blood-brain barrier (BBB), 1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol has been explored as a scaffold for the development of neuroprotective agents. A recent preclinical study demonstrated that certain derivatives of this compound could modulate neurotransmitter systems, offering potential therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the development of 1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol-based therapeutics. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. However, the compound's versatility and demonstrated bioactivity make it a valuable candidate for further research in drug discovery and development.

In conclusion, 1-(2,5-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol (CAS: 1856914-35-6) represents a promising chemical entity with diverse applications in medicinal chemistry. Ongoing research efforts are expected to uncover new therapeutic opportunities and refine its pharmacological properties, paving the way for its potential use in clinical settings.

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